Cas no 2091004-97-4 (tert-butyl (5S)-5-hydroxy-3,3-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl (5S)-5-hydroxy-3,3-dimethylpiperidine-1-carboxylate
• CAS No: 2091004-97-4
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5193571
• PubChem ID: 131310983
• Update Time: 2026-03-05

tert-butyl (5S)-5-hydroxy-3,3-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (S)-5-hydroxy-3,3-dimethylpiperidine-1-carboxylate
• tert-butyl (5S)-5-hydroxy-3,3-dimethylpiperidine-1-carboxylate
• PS-20975
• 1-PIperidinecarboxylic acid, 5-hydroxy-3,3-dimethyl-, 1,1-dimethylethyl ester, (5S)-
• 2091004-97-4
• AT28022
• (5S)-1-Boc-5-hydroxy-3,3-dimethylpiperidine
• 1-PIperidinecarboxylicacid,5-hydroxy-3,3-dimethyl-,1,1-dimethylethylester,(5S)-

• Inchi： 1S/C12H23NO3/c1-11(2,3)16-10(15)13-7-9(14)6-12(4,5)8-13/h9,14H,6-8H2,1-5H3/t9-/m0/s1
• InChI Key： FFWSNKPDUUDKOO-VIFPVBQESA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](O)CC(C)(C)C1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl (5S)-5-hydroxy-3,3-dimethylpiperidine-1-carboxylate

tert-butyl (5S)-5-hydroxy-3,3-dimethylpiperidine-1-carboxylate: A Comprehensive Overview

tert-butyl (5S)-5-hydroxy-3,3-dimethylpiperidine-1-carboxylate is a compound with the CAS number 2091004-97-4, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development and chemical synthesis. The tert-butyl group attached to the piperidine ring contributes to its stability and reactivity, making it a valuable intermediate in various chemical reactions.

The molecular structure of tert-butyl (5S)-5-hydroxy-3,3-dimethylpiperidine-1-carboxylate is characterized by a piperidine ring with a hydroxyl group at the 5th position and two methyl groups at the 3rd position. The stereochemistry at the 5th position, denoted by the (S) configuration, plays a crucial role in determining its biological activity and selectivity. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in achieving desired pharmacokinetic profiles and minimizing adverse effects.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of bioactive molecules. For instance, it has been used in the construction of complex alkaloids and other natural product analogs. Its ability to undergo various transformations, such as nucleophilic substitutions and eliminations, makes it a versatile building block in organic synthesis.

Furthermore, tert-butyl (5S)-5-hydroxy-3,3-dimethylpiperidine-1-carboxylate has been explored for its potential as a chiral auxiliary in asymmetric synthesis. The use of chiral auxiliaries has become increasingly popular due to their ability to induce high enantioselectivity in reactions. This compound's chiral center at the 5th position provides an excellent platform for controlling stereochemical outcomes in synthetic processes.

In recent years, there has been growing interest in the application of this compound in medicinal chemistry. Researchers have investigated its potential as a lead compound for developing new drugs targeting various therapeutic areas, including central nervous system disorders and infectious diseases. Its hydroxyl group and tertiary butyl ester provide opportunities for functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy.

The synthesis of tert-butyl (5S)-5-hydroxy-3,3-dimethylpiperidine-1-carboxylate typically involves multi-step processes that require careful optimization to ensure high yields and purity. Common approaches include ring-closing metathesis, alkylation reactions, and stereoselective reductions. The development of efficient synthetic routes remains an active area of research to meet the increasing demand for this compound in both academic and industrial settings.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions makes it suitable for use in both laboratory-scale syntheses and larger-scale manufacturing processes.

From an environmental perspective, studies have shown that tert-butyl (5S)-5-hydroxy-3,3-dimethylpiperidine-1-carboxylate has low toxicity to aquatic organisms when exposed at concentrations relevant to industrial discharges. This information is critical for ensuring safe handling and disposal practices during its production and use.

Looking ahead, the continued exploration of tert-butyl (5S)-5-hydroxy-3,3-dimethylpiperidine-1-carboxylate is expected to yield further insights into its potential applications across diverse fields. Its unique combination of structural features and reactivity positions it as a valuable tool for chemists seeking to design novel molecules with tailored properties.